Cas no 1249915-84-1 (5-Bromo-2-propan-2-yloxypyridine-3-carboxylic acid)

5-Bromo-2-propan-2-yloxypyridine-3-carboxylic acid is a brominated pyridine derivative featuring a carboxylic acid functional group and an isopropoxy substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, while the carboxylic acid group enables derivatization into esters, amides, or other derivatives. The isopropoxy substituent enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. This compound is valued for its potential in constructing complex heterocyclic frameworks, making it useful in drug discovery and material science. High purity and well-defined structure ensure reproducibility in research applications.

5-Bromo-2-propan-2-yloxypyridine-3-carboxylic acid structure

1249915-84-1 structure

Product Name:5-Bromo-2-propan-2-yloxypyridine-3-carboxylic acid

CAS No:1249915-84-1

MF:C₉H₁₀BrNO₃

MW:260.08460187912

CID:4764347

Update Time:2025-06-07

5-Bromo-2-propan-2-yloxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-bromo-2-propan-2-yloxypyridine-3-carboxylic acid
- 5-Bromo-2-isopropoxynicotinic acid
- 5-bromo-2-(propan-2-yloxy)pyridine-3-carboxylic acid
- BBL036601
- STL490924
- 5-Bromo-2-propan-2-yloxypyridine-3-carboxylic acid
- Inchi： 1S/C9H10BrNO3/c1-5(2)14-8-7(9(12)13)3-6(10)4-11-8/h3-5H,1-2H3,(H,12,13)
- InChI Key： MSKMOGBAQUNOFH-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C(=O)O)=C1)OC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 210
XLogP3: 2.2
Topological Polar Surface Area: 59.4

5-Bromo-2-propan-2-yloxypyridine-3-carboxylic acid Pricemore >>

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